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Compound of Interest

Compound Name: 3,3-Dimethylpentane

Cat. No.: B146829 Get Quote

An In-Depth Technical Guide to 3,3-Dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,3-Dimethylpentane is a branched-chain alkane and an isomer of heptane. As a saturated

hydrocarbon, it is a colorless, flammable liquid with a gasoline-like odor. While not as

commonly utilized as other heptane isomers in fuel applications, its unique structural properties

make it a subject of interest in specific chemical synthesis and toxicological studies. This guide

provides a comprehensive overview of its chemical and physical properties, synthesis, and

notable applications in experimental research.

Chemical and Physical Properties
The fundamental identifiers and physicochemical properties of 3,3-Dimethylpentane are

summarized below. This data is crucial for its handling, application in experimental setups, and

for the interpretation of results.
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Property Value

CAS Number 562-49-2[1][2][3][4]

Molecular Formula C₇H₁₆[2][3]

Molecular Weight 100.20 g/mol [3][4]

Boiling Point 86.0 °C[1][4]

Melting Point -134.9 °C[1][4]

Density 0.693 g/mL at 25 °C[1][4]

Refractive Index 1.392 at 20 °C[4]

Vapor Pressure 82.7 mmHg[3]

Solubility
Soluble in acetone, chloroform, alcohol, and

ether.[2][5] Insoluble in water.[2][5]

Flash Point -7 °C (closed cup)[4]

GHS Hazard Statements H225, H304, H315, H336, H410[3][4]

Synthesis of 3,3-Dimethylpentane
One documented method for the preparation of 3,3-Dimethylpentane involves a multi-step

synthesis starting from tert-amyl chloride.[1] This process includes the formation of an alcohol,

followed by dehydration to an alkene, and subsequent hydrogenation to the final alkane

product.
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Step 1: Grignard-like Reaction

Step 2: Dehydration

Step 3: Hydrogenation

tert-amyl chloride

3,3-dimethylpentan-2-ol

+ propionaldehyde

propionaldehyde

3,3-dimethylpent-2-ene

- H₂O

3,3-dimethylpentane

+ H₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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